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Compound of Interest

Compound Name: Oleic acid-d9

Cat. No.: B13708058

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the physical and
chemical properties of Oleic acid-d9 (d9-OA), a deuterated analog of oleic acid. This
document is intended for use by researchers, scientists, and professionals in drug development
who utilize d9-OA as an internal standard, a tracer in metabolic studies, or for other research
applications.

Core Properties of Oleic acid-d9

Oleic acid-d9 is a synthetic, stable isotope-labeled version of oleic acid, a monounsaturated
omega-9 fatty acid. In d9-OA, nine hydrogen atoms on the terminal methyl group of the acyl
chain have been replaced with deuterium. This isotopic labeling makes it a valuable tool in
mass spectrometry-based research, allowing for the differentiation and quantification of oleic
acid from endogenous sources.[1][2][3][4]

Physical State

At room temperature, Oleic acid-d9 exists as a liquid.[2][3] It is often described as a colorless
to light yellow oil.[2] For long-term stability and to prevent degradation, it is recommended to
store Oleic acid-d9 at -20°C.[3]

Table 1: Physical Properties of Oleic acid-d9 and Oleic Acid
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Property

Oleic acid-d9

Oleic Acid

Synonyms

(15,15,16,16,17,17,18,18,18-

d9)oleic acid

cis-9-Octadecenoic acid

Molecular Formula

C1sH25D902[3][5]

C1sH3402[6]

Molecular Weight

291.52 g/mol [3][5]

282.47 g/mol [6]

Physical Form

Liquid[2][3]

Liquid[6]

Colorless to yellowish, oily

Appearance Colorless to light yellow oil[2] o
liquid[6]
) ) Not specified, but liquid at
Melting Point 13-14 °CJ6]
room temperature
Boiling Point Not specified 360 °C (decomposes)[7]
-20°C (for high purity
Storage Temperature -20°C[3]

standards)

Solubility

The solubility of Oleic acid-d9 is a critical consideration for its application in various

experimental settings. Due to its nonpolar aliphatic chain, d9-OA is generally soluble in organic

solvents and insoluble in water.

Table 2: Solubility of Oleic acid-d9
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Solvent Solubility Notes
May require sonication and
Ethanol 100 mg/mL][2] warming for complete

dissolution.[2]

Dimethylformamide (DMF)

Approx. 100 mg/mL (for Oleic
Acid)

Purge with an inert gas.[8]

Dimethyl sulfoxide (DMSO)

Approx. 100 mg/mL (for Oleic
Acid)

Purge with an inert gas.[8]

Chloroform

Soluble

A common solvent for lipids.

Water

Insoluble

Forms two layers.

Aqueous Buffers (e.g., PBS,
pH 7.2)

Approx. 100 pg/mL (for Oleic
Acid)

Aqueous solutions are not
recommended for storage

beyond one day.[8]

0.15 M Tris-HCI (pH 8.5)

Approx. 1 mg/mL (for Oleic
Acid)

Experimental Protocols
General Protocol for Determining Solubility

This protocol outlines a general method for determining the solubility of Oleic acid-d9 in a

given solvent.

Materials:

Oleic acid-d9

Vortex mixer

Water bath sonicator

Analytical balance

Solvent of interest (e.g., ethanol, DMSO)
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e Microcentrifuge

e Pipettes

Procedure:

o Preparation of a Saturated Solution:
1. Weigh out a known excess amount of Oleic acid-d9 into a clean, dry vial.
2. Add a specific volume of the solvent to the vial.
3. Vortex the mixture vigorously for 2-3 minutes to facilitate dissolution.

4. If necessary, sonicate the mixture in a water bath to aid in dissolving the compound.
Gentle warming may also be applied, depending on the solvent's properties.[2]

5. Allow the mixture to equilibrate at a constant temperature for a set period (e.g., 24 hours)
to ensure saturation.

o Separation of Undissolved Solute:

1. After equilibration, centrifuge the vial at high speed to pellet any undissolved Oleic acid-
do.

2. Carefully collect a known volume of the supernatant, ensuring no particulate matter is
transferred.

e Quantification:
1. Evaporate the solvent from the collected supernatant under a gentle stream of nitrogen.
2. Weigh the remaining residue (dissolved Oleic acid-d9).
3. Calculate the solubility in mg/mL or other desired units.

Caption: Workflow for determining the solubility of Oleic acid-d9.
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Applications in Research

The primary application of Oleic acid-d9 is as an internal standard in mass spectrometry-
based lipidomics and metabolic flux analysis. Its deuteration provides a distinct mass shift,
allowing for accurate quantification of endogenous oleic acid in complex biological samples.[1]
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Caption: Use of Oleic acid-d9 as an internal standard in metabolic studies.
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Safety and Handling

Oleic acid-d9 should be handled with standard laboratory precautions. It is advisable to wear
personal protective equipment, including gloves and safety glasses. Avoid inhalation of any
aerosols and prevent contact with skin and eyes. For detailed safety information, refer to the
manufacturer's Safety Data Sheet (SDS).[9][10]

In conclusion, Oleic acid-d9 is a valuable research tool with well-defined physical and solubility
properties. Understanding these characteristics is essential for its effective use in experimental

applications. This guide provides a comprehensive overview to assist researchers in their work

with this deuterated fatty acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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